Cas no 88220-66-0 (2-Benzofurancarboxamide, 5-hydroxy-4-nitro-)

2-Benzofurancarboxamide, 5-hydroxy-4-nitro- structure
88220-66-0 structure
Product name:2-Benzofurancarboxamide, 5-hydroxy-4-nitro-
CAS No:88220-66-0
MF:C9H6N2O5
MW:222.15434217453
CID:640833
PubChem ID:13210968

2-Benzofurancarboxamide, 5-hydroxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxamide, 5-hydroxy-4-nitro-
    • 5-hydroxy-4-nitro-1-benzofuran-2-carboxamide
    • DTXSID40528152
    • 88220-66-0
    • Inchi: InChI=1S/C9H6N2O5/c10-9(13)7-3-4-6(16-7)2-1-5(12)8(4)11(14)15/h1-3,12H,(H2,10,13)
    • InChI Key: APKOOZKTZIOKIU-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=C(O2)C(=O)N)C(=C1O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 222.02767130g/mol
  • Monoisotopic Mass: 222.02767130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 122Ų

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